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Compound of Interest

Compound Name: Stearic acid amide

Cat. No.: B089706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stearic acid amide (stearamide) is a versatile fatty acid amide with a wide range of

applications in various industries, including plastics, coatings, and pharmaceuticals.[1] Its

amphiphilic nature, arising from a long hydrophobic stearyl chain and a hydrophilic amide

headgroup, allows it to function as a surface-active agent. However, its very low solubility in

water presents a significant challenge for its formulation and application as a conventional

surfactant.[2][3][4]

These application notes provide a comprehensive overview of the formulation strategies for

utilizing stearic acid amide as a surfactant, with a focus on creating stable aqueous

dispersions and emulsions. Detailed protocols for the synthesis, formulation, and

characterization of stearic acid amide-based surfactants are provided for research and

development purposes.

Physicochemical Properties
While stearic acid amide itself is a crystalline solid at room temperature with negligible water

solubility, its derivatives and formulated dispersions exhibit surfactant properties.[5]

Table 1: Physicochemical Properties of Stearic Acid Amide and Related Compounds
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Property Value Remarks

Chemical Formula C18H37NO

Molecular Weight 283.5 g/mol [6]

Appearance White crystalline powder/flakes [5]

Solubility

Insoluble in water; slightly

soluble in organic solvents at

room temperature.[2]

Solubility in DMF: 14 mg/ml;

DMSO: 20 mg/ml; Ethanol: 22

mg/ml.[6]

Critical Micelle Concentration

(CMC)

Not directly measurable in

water due to insolubility.

The CMC of N-stearoyl amino

acid derivatives ranges from

1.75 mM to 6.00 mM,

indicating the potential for

micelle formation of derivatized

stearic acid amide.[7]

Applications in Research and Drug Development
The unique properties of stearic acid amide-based surfactants make them suitable for various

applications:

Drug Delivery: As an excipient in drug delivery systems, where it can act as a solubilizer,

emulsifier, and stabilizer for poorly water-soluble drugs.[1]

Topical Formulations: In creams and lotions, it can function as a thickening agent, emulsifier,

and texture enhancer.

Lubricants and Release Agents: In manufacturing processes, it can be used as a lubricant

and mold release agent.[8]

Dispersing Agent: For the stabilization of solid particles in liquid formulations.[1]

Experimental Protocols
Protocol 1: Synthesis of Stearic Acid Amide
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This protocol describes a general method for the synthesis of stearic acid amide from stearic

acid and urea.

Materials:

Stearic Acid

Urea

CaO (catalyst)

Hexane-isopropanol solvent mixture (1:1 v/v)

Stirred tank reactor

Heating mantle

Condenser

Filtration apparatus

Procedure:

Combine stearic acid and urea in a stirred tank reactor. A typical molar ratio of stearic acid to

urea is 1:8 (w/w).[5]

Add the hexane-isopropanol solvent mixture. A typical solvent to raw material ratio is 2:1

(v/w).[5]

Add 5% (w/w) of CaO catalyst to the mixture.[5]

Heat the reaction mixture to 80°C with continuous stirring (e.g., 250 rpm).[5]

Maintain the reaction for 3 hours.[5]

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove the catalyst.
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Evaporate the solvent under reduced pressure to obtain the crude stearic acid amide.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to purify the stearic
acid amide.

Dry the purified product in a vacuum oven.

Diagram 1: Synthesis of Stearic Acid Amide Workflow
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Synthesis of Stearic Acid Amide

Stearic Acid + Urea + Solvent + Catalyst

Stirred Tank Reactor
(80°C, 3 hours, 250 rpm)

Cool to Room Temperature

Filter to Remove Catalyst

Solvent Evaporation

Recrystallization

Vacuum Drying

Purified Stearic Acid Amide

 

Aqueous Emulsion Formulation

Deionized Water (70°C)

Add Wetting Dispersant & Emulsifier

Gradually Add Stearic Acid Amide

High-Shear Homogenization
(2500 rpm, 60 min)

Cool to Room Temperature

Stable Stearic Acid Amide Emulsion
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Formulation and Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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